Cas no 443675-31-8 (2-({2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)acetonitrile)

• Product Name: 2-({2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)acetonitrile
• CAS No: 443675-31-8
• MF: C₁₂H₉N₅S
• MW: 255.298359632492
• CID: 5449152
• PubChem ID: 5151485
• Update Time: 2025-10-31

2-({2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS001438737
• SR-01000556460
• BDBM50345121
• 2-(2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-ylthio)acetonitrile
• CHEMBL1779267
• Z220370518
• 443675-31-8
• 2-({2-METHYL-[1,2,4]TRIAZOLO[1,5-C]QUINAZOLIN-5-YL}SULFANYL)ACETONITRILE
• SR-01000556460-1
• EN300-26866784
• 2-[(2-Methyl[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio]acetonitrile
• 2-({2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)acetonitrile

• Inchi： 1S/C12H9N5S/c1-8-14-11-9-4-2-3-5-10(9)15-12(17(11)16-8)18-7-6-13/h2-5H,7H2,1H3
• InChI Key： FEYUFPIHTRMMSZ-UHFFFAOYSA-N
• SMILES： C(#N)CSC1N2N=C(C)N=C2C2=C(N=1)C=CC=C2

Computed Properties

• Exact Mass: 255.05786648g/mol
• Monoisotopic Mass: 255.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 0.64±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-({2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)acetonitrile

Introduction to 2-({2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)acetonitrile (CAS No. 443675-31-8)

2-({2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)acetonitrile, identified by its CAS number 443675-31-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-({2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)acetonitrile incorporates a unique combination of functional groups, including a nitrile group and a sulfanyl moiety, which are known to contribute to its pharmacological properties. The presence of the 2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl fragment suggests a potential for interaction with various biological targets, such as enzymes and receptors involved in critical cellular processes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 2-({2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)acetonitrile has been explored in several preclinical studies due to its structural features that may confer inhibitory effects on key enzymes and signaling pathways.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of more potent and selective inhibitors. The sulfanyl group, in particular, has been shown to enhance binding affinity and metabolic stability in drug candidates. This feature makes 2-({2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)acetonitrile an attractive candidate for further optimization and investigation.

The nitrile group present in the molecule is another key feature that contributes to its pharmacological profile. Nitrile-containing compounds are known for their ability to interact with biological targets through various mechanisms, including covalent binding and competitive inhibition. These properties have been exploited in the design of drugs targeting diseases such as cancer and infectious diseases.

2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)acetonitrile in modulating pathways associated with inflammation and immune response. For instance, researchers have observed that certain analogs of this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.

The synthesis of 2-{(methylthio)-substituted}quinazoline derivatives has been optimized to improve yield and purity, making it more feasible for large-scale production. Advances in synthetic methodologies have allowed for the efficient introduction of various functional groups into the core quinazoline scaffold without compromising structural integrity or biological activity.

In addition to its potential therapeutic applications, 2-{(methylthio)-substituted}quinazoline derivatives are being explored for their role in drug discovery and development. The compound's unique structure provides a platform for designing molecules with enhanced pharmacokinetic properties such as improved solubility and bioavailability. These attributes are crucial for the successful translation of preclinical findings into clinical efficacy.

The growing body of evidence supporting the biological activity of 2-{(methylthio)-substituted}quinazoline derivatives underscores their significance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 2-{(methylthio)-substituted}quinazoline will continue to play a pivotal role in the development of next-generation pharmaceuticals.

The future directions for research on 2-{(methylthio)-substituted}quinazoline derivatives include further exploration of their mechanism(s) of action and identification of new analogs with enhanced potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this field and bringing new treatments to patients who need them most.